Cas no 1261741-16-5 (2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl)

• Product Name: 2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl
• CAS No: 1261741-16-5
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• CID: 4790818
• Update Time: 2025-06-29

2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O2/c15-13(16,17)9-4-5-12(21)11(7-9)8-2-1-3-10(6-8)22-14(18,19)20/h1-7,21H
• InChI Key： AADHZWCDGYMJHG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1)C1C=CC=C(C=1)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5

Additional information on 2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl

Introduction to 2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl (CAS No. 1261741-16-5)

2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl, identified by its CAS number 1261741-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating hydroxyl, trifluoromethoxy, and trifluoromethyl substituents, which endows it with distinct chemical properties and potential applications. The compound’s molecular structure, characterized by its aromatic biphenyl core and multiple fluorinated groups, makes it an intriguing subject for further exploration in synthetic chemistry and drug discovery.

The hydroxyl group at the 2-position and the trifluoromethoxy group at the 3'-position contribute to the compound’s polarity and reactivity, while the trifluoromethyl group at the 5-position enhances its metabolic stability and lipophilicity. These features are particularly relevant in the design of bioactive molecules, where balance between solubility, bioavailability, and metabolic resistance is crucial.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can modulate electron density, influence binding affinity to biological targets, and alter metabolic degradation pathways. The biphenyl scaffold itself is a well-known motif in medicinal chemistry, with numerous examples of biphenyl derivatives exhibiting potent activity against various diseases.

2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl has been investigated in several contexts, including its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for designing novel therapeutic agents. For instance, the presence of both hydroxyl and trifluoromethoxy groups suggests that this compound could serve as a precursor for further functionalization via esterification or etherification reactions.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated aromatic compounds have shown promise as anticancer agents due to their ability to interact with biological targets in unique ways. The trifluoromethyl group, in particular, has been associated with increased binding affinity and reduced metabolic clearance in several drug candidates. Additionally, the hydroxyl group could provide a site for further derivatization to enhance solubility or target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify key interactions between 2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl and potential biological targets. These insights can guide the design of next-generation compounds with optimized properties.

The agrochemical sector has also shown interest in fluorinated biphenyl derivatives due to their potential as pesticides or herbicides. The structural motifs present in this compound could be exploited to develop novel agrochemicals with improved efficacy and environmental safety. For example, the combination of hydroxyl and trifluoromethoxy groups might facilitate interactions with biological enzymes involved in plant growth regulation.

In conclusion, 2-Hydroxy-3'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl (CAS No. 1261741-16-5) represents a promising candidate for further research in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing bioactive molecules with enhanced potency and selectivity. As our understanding of fluorinated compounds continues to evolve, this compound is likely to play an important role in future drug discovery efforts.